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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157 Get Quote

An In-depth Technical Guide to
Diphenylglyoxime
This technical guide provides a comprehensive overview of diphenylglyoxime, a significant

organic compound in analytical and coordination chemistry. It is intended for researchers,

scientists, and professionals in drug development who require detailed information on its

properties, synthesis, and applications.

Chemical Identity and Structure
Diphenylglyoxime, also known as benzil dioxime, is a white to off-white crystalline powder.[1]

Its chemical structure consists of two phenyl groups attached to a glyoxime moiety.[1]

CAS Number: 23873-81-6[1][2][3][4][5][6][7]

Molecular Formula: C₁₄H₁₂N₂O₂[1][2][3][5][6][7]

IUPAC Name: N'-(2-hydroxyimino-1,2-diphenylethylidene)hydroxylamine[3]

Synonyms: anti-Diphenylglyoxime, α-Benzil dioxime, Benzil Dioxime, Diphenylethanedione

dioxime[2][4][5][6]

Physicochemical Properties
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A summary of the key quantitative data for diphenylglyoxime is presented in the table below

for easy reference and comparison.

Property Value Source(s)

Molecular Weight 240.26 g/mol [1][2][3][4][5]

Melting Point 237-240 °C (decomposes) [4][5][8]

Boiling Point 382.97 °C (estimate) [7][8]

Density 1.1613 g/cm³ (estimate) [7][8]

Water Solubility
Sparingly soluble (0.094 g/L at

25 °C)
[1]

Solubility in other solvents

Practically insoluble in ether

and glacial acetic acid; slightly

soluble in alcohol; readily

soluble in NaOH solutions.

Soluble in ethanol and

acetone.

[5][6]

Topological Polar Surface Area 65.2 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 3 [1]

Experimental Protocols
Synthesis of α-Diphenylglyoxime
A common method for the preparation of the α-form (or anti-isomer) of diphenylglyoxime
involves the reaction of benzil with hydroxylamine hydrochloride.

Materials:

Benzil
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Hydroxylamine hydrochloride

Ethanol

Sodium hydroxide solution

Procedure:

Dissolve benzil in hot ethanol.

Add a concentrated aqueous solution of hydroxylamine hydrochloride to the benzil solution.

Slowly add a sodium hydroxide solution to the mixture to neutralize the hydrochloric acid

formed and to facilitate the reaction.

The diphenylglyoxime precipitates from the solution upon cooling.

The precipitate is then collected by filtration, washed with cold ethanol, and can be

recrystallized from a suitable solvent like methanol to obtain pure crystals.

This protocol is based on the established synthesis method described in the literature.

Key Applications
Diphenylglyoxime is a versatile compound with several important applications in chemistry:

Analytical Chemistry: It is widely used as a chelating agent for the detection and quantitative

determination of various metal ions, most notably nickel, but also cobalt and copper.[1] The

formation of a stable, colored complex with nickel ions allows for its analysis using

gravimetric or spectrophotometric techniques.

Organic Synthesis: In organic synthesis, diphenylglyoxime can be used as a protecting

group for carbonyl compounds. This allows for selective reactions to be carried out on other

parts of a molecule.[1]

Coordination Chemistry: The ability of diphenylglyoxime to form stable complexes with

transition metals makes it a valuable ligand in the field of coordination chemistry. These

complexes are studied for their unique structural and electronic properties.[1][9]
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Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of diphenylglyoxime
from benzil.

Synthesis of Diphenylglyoxime

Benzil
(1,2-Diphenylethane-1,2-dione)

Reaction in Ethanol

Hydroxylamine Hydrochloride

Addition of NaOH

Precipitation

Filtration & Washing

α-Diphenylglyoxime

Click to download full resolution via product page

Caption: A flowchart representing the key steps in the synthesis of α-diphenylglyoxime.

Chelation of Nickel(II) Ions
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This diagram illustrates the logical relationship of diphenylglyoxime acting as a chelating

agent for nickel(II) ions, a key application in analytical chemistry.

Chelation of Nickel(II) by Diphenylglyoxime

Diphenylglyoxime
(C₁₄H₁₂N₂O₂)

Complexation Reaction

Nickel(II) Ion
(Ni²⁺)

Bis(diphenylglyoximato)nickel(II)
Complex

Precipitate Formation

Gravimetric or Spectrophotometric
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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